Cas no 2171265-63-5 ((2S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-2-hydroxypropanoic acid)

• Product Name: (2S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-2-hydroxypropanoic acid
• CAS No: 2171265-63-5
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6570471
• PubChem ID: 165515233
• Update Time: 2025-09-24

(2S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-2-hydroxypropanoic acid
• EN300-1529608
• (2S)-3-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]acetamido}-2-hydroxypropanoic acid
• 2171265-63-5

• Inchi： 1S/C25H28N2O7/c28-21(23(30)31)14-26-22(29)13-25(9-11-33-12-10-25)27-24(32)34-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20-21,28H,9-15H2,(H,26,29)(H,27,32)(H,30,31)/t21-/m0/s1
• InChI Key： BFMDVKZQCHWSEP-NRFANRHFSA-N
• SMILES： O1CCC(CC(NC[C@@H](C(=O)O)O)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 134Ų

Additional information on (2S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-2-hydroxypropanoic acid

Research Brief on (2S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-2-hydroxypropanoic acid (CAS: 2171265-63-5)

The compound (2S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-2-hydroxypropanoic acid (CAS: 2171265-63-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hydroxypropanoic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. Recent studies highlight its role as a versatile building block in the development of novel bioactive compounds.

One of the key areas of research involving this compound is its use in solid-phase peptide synthesis (SPPS). The Fmoc group is a widely used protecting group for amino acids, and its incorporation into this molecule allows for efficient deprotection under mild conditions, which is crucial for the synthesis of complex peptides. Recent advancements have demonstrated that (2S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-2-hydroxypropanoic acid can enhance the yield and purity of synthesized peptides, making it a valuable tool for researchers in this field.

In addition to its applications in peptide synthesis, this compound has shown promise in drug delivery systems. Its hydroxypropanoic acid moiety provides a site for further functionalization, enabling the attachment of targeting ligands or therapeutic payloads. Recent studies have explored its use in the development of prodrugs and nanoparticle-based delivery systems, where its stability and biocompatibility are critical factors. Preliminary results suggest that it can improve the pharmacokinetic properties of conjugated drugs, leading to enhanced therapeutic efficacy.

Another emerging area of research is the potential role of this compound in targeted cancer therapies. The Fmoc group, in combination with the hydroxypropanoic acid, allows for the design of molecules that can selectively bind to cancer cell receptors. Recent in vitro studies have demonstrated its ability to inhibit specific signaling pathways involved in tumor growth, although further in vivo studies are needed to validate these findings. Researchers are particularly interested in its potential to overcome drug resistance mechanisms, which is a major challenge in oncology.

Despite these promising developments, challenges remain in the large-scale production and application of (2S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-2-hydroxypropanoic acid. Issues such as scalability, cost-effectiveness, and regulatory approval need to be addressed to fully realize its potential. However, ongoing research and collaborations between academia and industry are expected to overcome these hurdles, paving the way for its broader adoption in the pharmaceutical and biotechnology sectors.

In conclusion, (2S)-3-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylacetamido}-2-hydroxypropanoic acid (CAS: 2171265-63-5) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Its unique structural features and functional versatility make it a valuable tool for researchers exploring peptide synthesis, drug delivery, and targeted therapies. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.